N'-{[3-(2,5-difluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N-[2-(dimethylamino)ethyl]ethanediamide

• IUPAC Name: N'-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-[2-(dimethylamino)ethyl]oxamide
• InChI: InChI=1S/C16H22F2N4O5S/c1-21(2)6-5-19-15(23)16(24)20-10-14-22(7-8-27-14)28(25,26)13-9-11(17)3-4-12(13)18/h3-4,9,14H,5-8,10H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key: RUUSUVALIFEOJS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C(=O)NCC1N(CCO1)S(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C16H22F2N4O5S
• Molecular Weight: 420.4 g/mol

Description

The compound appears to contain a 2,5-difluorobenzenesulfonyl group, an oxazolidin-2-yl group, and a dimethylaminoethyl group. These groups are common in many organic compounds and can participate in various chemical reactions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar groups are often synthesized through methods such as nucleophilic substitution or condensation reactions. The 2,5-difluorobenzenesulfonyl group, for example, can be derived from 2,5-difluorobenzenesulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several functional groups. The 2,5-difluorobenzenesulfonyl group would contribute to the polarity of the molecule, while the oxazolidin-2-yl group could potentially form a ring structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the sulfonyl group could participate in substitution reactions, while the oxazolidin-2-yl group could undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties such as solubility, melting point, and reactivity.